- Enantioselective Direct Aza Hetero-Diels-Alder Reaction Catalyzed by Chiral Bronsted Acids, Organic Letters, 2006, 8(26), 6023-6026
Cas no 922711-71-5 ((11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide)
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- (R)-3,3'-双(4-氯苯基)-1,1'-联萘酚磷酸酯
- (11bR)?-2,?6-Bis(4-?chlorophenyl)?-?4-?hydroxy-4-?oxide-dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin
- (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- (11bS)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- 2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
- Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester
- (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosp
-
- MDL: MFCD31747025
- Inchi: 1S/C32H19Cl2O4P/c33-23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29-30-26-8-4-2-6-22(26)18-28(20-11-15-24(34)16-12-20)32(30)38-39(35,36)37-31(27)29/h1-18H,(H,35,36)
- InChI Key: WHRXFMNUFLRKPO-UHFFFAOYSA-N
- SMILES: O=P1(OC2C(C3C=CC(Cl)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(Cl)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 835
- XLogP3: 9.3
- Topological Polar Surface Area: 55.8
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854228-100mg |
(11bR)\u200b-2,\u200b6-Bis(4-\u200bchlorophenyl)\u200b-\u200b4-\u200bhydroxy-4-\u200boxide-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin |
922711-71-5 | ≥98%,99%e.e. | 100mg |
¥2,258.00 | 2022-08-31 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0248-100mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 98%,99%e.e. | 100mg |
¥1215.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0248-50mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 98%,99%e.e. | 50mg |
¥810.0 | 2024-07-19 | |
| abcr | AB524839-50 mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99% ee); . |
922711-71-5 | 98% | 50mg |
€162.00 | 2023-07-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B63840-100mg |
(11bR)\u200b-2,\u200b6-Bis(4-\u200bchlorophenyl)\u200b-\u200b4-\u200bhydroxy-4-\u200boxide-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin |
922711-71-5 | 100mg |
¥2798.0 | 2022-04-28 | ||
| abcr | AB524839-50mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99% ee); . |
922711-71-5 | 98% | 50mg |
€162.00 | 2025-04-15 | |
| Aaron | AR00IMJR-50mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 97% | 50mg |
$36.00 | 2025-02-11 | |
| Aaron | AR00IMJR-100mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 97% | 100mg |
$58.00 | 2025-02-11 | |
| Aaron | AR00IMJR-250mg |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 97% | 250mg |
$87.00 | 2025-02-11 | |
| Aaron | AR00IMJR-1g |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
922711-71-5 | 97% | 1g |
$348.00 | 2025-02-11 |
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Production Method
Production Method 1
1.2 Solvents: Water ; 1 h, 70 °C
Production Method 2
1.2 Reagents: Chloromethyl methyl ether ; 5 h, rt
1.3 Reagents: Water
1.4 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 0 °C; 3 h, rt
1.5 Reagents: Iodine ; 1 h, -78 °C
1.6 Reagents: Water
1.7 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane , Water ; overnight, reflux
1.8 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 4 h, rt
1.9 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 5 h, 60 °C
1.10 Reagents: Hydrochloric acid Solvents: Water ; pH 2
- Application of biphenyl phosphate compound as gpr84 antagonist, World Intellectual Property Organization, , ,
Production Method 3
1.2 Reagents: Water ; 2 h, 70 °C
- Synthesis of Novel Chiral Phosphoric Acid-Bearing Two Acidic Phenolic Hydroxyl Groups and its Catalytic Evaluation for Enantioselective Friedel-Crafts Alkylation of Indoles and Enones, Journal of Heterocyclic Chemistry, 2015, 52(2), 628-634
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Raw materials
- [1,1′-Binaphthalene]-2,2′-diol, 3,3′-bis(4-chlorophenyl)-, (1R)- (9CI, ACI)
- (4-chlorophenyl)boronic acid
- (1R)-[1,1'-Binaphthalene]-2,2'-diol
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Preparation Products
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5): A Comprehensive Overview
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dioxaphosphepine derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.
Chemical Structure and Synthesis
The chemical structure of (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide is intricate and consists of a dinaphtho-fused dioxaphosphepine core with two 4-chlorophenyl substituents and a hydroxyl group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as naphthalene derivatives and phosphorus-containing reagents.
Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a novel synthetic method utilizing palladium-catalyzed coupling reactions has been reported to achieve higher yields with fewer side products. This method not only enhances the efficiency of the synthesis but also reduces environmental impact by minimizing waste generation.
Biological Properties
The biological properties of (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound may have potential as an anticancer agent in future drug development efforts.
Clinical Trials and Future Prospects
While preclinical studies have shown promising results for (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers and patients with specific conditions.
Initial results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and therapeutic potential of this compound. Researchers are also exploring combination therapies involving (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide with other drugs to enhance its therapeutic effects.
Conclusion
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing clinical trials continue to provide insights into its safety and efficacy, this compound holds significant potential for addressing unmet medical needs in various therapeutic areas.
922711-71-5 ((11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide) Related Products
- 35193-64-7((S)-(+)-1,1'-Binaphthyl-2,2'-diyl Hydrogen Phosphate)
- 64001-47-4(Phenol, 4-chloro-2-methyl-, phosphate (3:1))
- 50574-52-2((+/-)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate)
- 361342-51-0((R)-3,3'-Bis(anthracenyl-9-yl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate)
- 361342-52-1((S)-3,3'-BIs(anthracenyl-9-yl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate)
- 864943-22-6(864943-22-6)
- 39648-67-4((R)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate)
- 116295-52-4(3-chloro-2-[(diphenoxyphosphoryl)oxy]-1,1'-biphenyl)
- 35193-63-6(1,1'-Binaphthyl-2,2'-diyl Hydrogenphosphate)
- 861909-53-7(R-3,3'-Bis(3,5-bis(methyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)